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Thermophysical Properties of 2-Fluorobutane

The following table compiles key property data for 2-Fluorebutane (CsHoF) from the NIST Web Thermo

Tables, a trusted source for critically evaluated data [1]. These properties are fundamental to modeling and

optimizing a distillation system.

Property Value

Notes | Conditions

Molecular Formula CsHoF

Molar Mass 76.11 g/mol

Normal Boiling Data

Point Available

Critical Data

Temperature Available

Critical Pressure Data
Available

Value not explicitly stated in search results; data range covers
pressure from 9.28x10~> kPa to 3405.68 kPa [1].

Value not explicitly stated in search results; data range covers
temperature from 140 K to 448 K [1].

Value not explicitly stated in search results [1].
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Property Value
Critical Density Data
Available
Liquid Density Data
Available
Enthalpy of Data
Vaporization Available
Liquid Heat Data
Capacity Available
Vapor Heat Data
Capacity Available

Notes | Conditions

Value not explicitly stated in search results [1].

As a function of Temperature (140 K to 448 K); 10 experimental

data points [1].

As a function of Temperature (220 K to 448 K) [1].

As a function of Temperature (250 K to 439.04 K) [1].

Ideal Gas, as a function of Temperature (200 K to 1000 K) [1].

Synthesis Context and Inferred Purification Needs

One search result details a synthesis method for 2-Fluorobutane, which inherently implies a subsequent

purification step [2]. The relevant details are:

¢ Reaction: 2-butanol is reacted with methanesulfonyl fluoride in the presence of a base (1,8-
diazabicyclo[5.4.0Jlundec-7-ene, or DBU) at 60-100°C under an inert atmosphere [2].
¢ Product Isolation: The synthesized 2-Fluorobutane was distilled directly from the reaction mixture

and collected in a receiver cooled with a dry ice-ethanol bath [2]. The reported yield was 71.2% [2].

This context confirms that distillation is the primary method for separating and purifying 2-

Fluorebutane from its reaction mixture. The use of a cold trap also indicates the compound's volatility.

Proposed General Distillation Workflow

Based on standard chemical engineering practice and the information gathered, the following workflow

outlines the key stages for purifying 2-Fluorobutane. You can use this as a framework for developing your

own detailed, optimized protocol.
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Distillation Workflow for 2-Fluorobutane
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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